Cas no 1445322-54-2 (6-Fluoro-1-methyl-1,2,3-benzotriazole)

• Product Name: 6-Fluoro-1-methyl-1,2,3-benzotriazole
• CAS No: 1445322-54-2
• MF: C₇H₆FN₃
• MW: 151.141044139862
• CID: 3040949
• PubChem ID: 74890450
• Update Time: 2025-10-31

6-Fluoro-1-methyl-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-1-methyl-1,2,3-benzotriazole
• 1H-Benzotriazole, 6-fluoro-1-methyl-
• DTXSID901291209
• BS-21478
• 1445322-54-2
• SCHEMBL17410806
• 6-fluoro-1-methylbenzotriazole

• Inchi： 1S/C7H6FN3/c1-11-7-4-5(8)2-3-6(7)9-10-11/h2-4H,1H3
• InChI Key： GHQJAHHLXXZHJD-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)N(C)N=N2

Computed Properties

• Exact Mass: 151.05457537Da
• Monoisotopic Mass: 151.05457537Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 30.7Ų

Additional information on 6-Fluoro-1-methyl-1,2,3-benzotriazole

Comprehensive Overview of 6-Fluoro-1-methyl-1,2,3-benzotriazole (CAS No. 1445322-54-2)

6-Fluoro-1-methyl-1,2,3-benzotriazole (CAS No. 1445322-54-2) is a fluorinated benzotriazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the benzotriazole family, known for its versatile applications in medicinal chemistry and material science. The presence of a fluoro substituent at the 6-position and a methyl group at the 1-position enhances its reactivity and potential biological activity, making it a valuable intermediate for drug discovery and development.

In recent years, the demand for fluorinated heterocycles like 6-Fluoro-1-methyl-1,2,3-benzotriazole has surged due to their unique physicochemical properties. Researchers are particularly interested in its potential as a bioisostere for improving drug metabolism and bioavailability. The compound's CAS No. 1445322-54-2 is frequently searched in scientific databases, reflecting its growing relevance in high-throughput screening and structure-activity relationship (SAR) studies.

The synthesis of 6-Fluoro-1-methyl-1,2,3-benzotriazole typically involves multi-step organic reactions, including fluorination and cyclization strategies. Its molecular stability and solubility in common organic solvents make it a practical choice for laboratory-scale applications. Additionally, the compound's electron-withdrawing properties are exploited in the design of photoactive materials and catalysts, aligning with the trend toward sustainable chemistry.

From an industrial perspective, 6-Fluoro-1-methyl-1,2,3-benzotriazole is often discussed in the context of green chemistry and atom economy. Its derivatives are explored for their roles in crop protection and veterinary pharmaceuticals, addressing global challenges such as food security and antimicrobial resistance. The compound's patent landscape reveals ongoing innovations, particularly in selective fluorination techniques.

Analytical characterization of CAS No. 1445322-54-2 relies on advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm its structural integrity and purity, which are critical for regulatory compliance in Good Manufacturing Practice (GMP) settings. The compound's thermal stability also makes it suitable for high-temperature applications in material science.

In conclusion, 6-Fluoro-1-methyl-1,2,3-benzotriazole represents a promising scaffold in modern chemistry. Its CAS No. 1445322-54-2 serves as a key identifier for researchers and manufacturers alike. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing precision medicine and sustainable technologies.